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Iron selenide (FeSe) stands out among iron-based superconductors due to its simple crystal
structure and the dramatic enhancement of its superconducting transition temperature (Tc)
under pressure or when grown as a monolayer film.[1] A central topic of investigation has been
the structure of its superconducting gap, with a significant body of evidence pointing towards
the existence of two distinct energy gaps. This guide provides a comparative overview of the
key experimental techniques used to validate two-gap superconductivity in FeSe crystals,
presenting supporting data and methodologies for a scientific audience.

Experimental Probes and Supporting Data

Multiple experimental techniques have been employed to probe the superconducting state of
FeSe, each providing unique insights into the gap structure. The collective results from these
methods build a compelling case for a two-gap scenario.

Specific heat measurements are a powerful thermodynamic probe of the superconducting
state. The electronic contribution to the specific heat in the superconducting state provides
direct information about the density of quasiparticle excitations, which is intimately related to
the superconducting gap structure.

Experimental Protocol: The specific heat of high-quality FeSe single crystals is measured as a
function of temperature, both in the absence and presence of an external magnetic field. The
electronic specific heat (Cel) is extracted by subtracting the phonon contribution, which is
typically determined from measurements at temperatures well above Tc. The temperature
dependence of Cel is then fitted to theoretical models. For a two-gap superconductor, the
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electronic specific heat is modeled as the sum of contributions from two distinct gaps. The
magnetic field dependence of the residual electronic specific heat coefficient at low
temperatures (y(H)) also provides crucial information about the gap anisotropy.[2][3]

Key Findings: Studies consistently show that the temperature dependence of the electronic
specific heat in FeSe cannot be adequately described by a single-gap BCS model.[4] Instead,
a two-gap model provides an excellent fit to the experimental data.[2][4][5] For instance, some
analyses have identified the coexistence of an isotropic s-wave gap and a strongly anisotropic
extended s-wave gap.[3][4] The presence of a kink in the magnetic-field dependence of the
electronic specific heat coefficient further supports the two-gap nature of FeSe.[2]

Quantitative Data from Specific Heat Measurements:

Study

T _c (K) Gap 1 (meV) Gap 2 (meV) Anisotropy
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Isotropic (Gap 1),
Sadakov et al. pic (Gap 1)
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(2018)[6]

2)
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Jiao et al. (2017) ] )

o ~8 - - anisotropy with
deep minima

Lin et al. (2017) 8.8 Supported by

2] ' two-gap model fit

Low-temperature thermal conductivity measurements are highly sensitive to the presence of
low-energy quasiparticle excitations. In a superconductor, heat is carried by both phonons and
electrons (quasiparticles). By measuring the thermal conductivity as the temperature
approaches absolute zero, one can determine if there are any nodes (zeros) in the
superconducting gap.

Experimental Protocol: The thermal conductivity (k) of FeSe single crystals is measured at very
low temperatures (down to the mK range) and in various magnetic fields. The electronic
contribution to the thermal conductivity is analyzed, particularly the residual linear term (kO/T)
as T — 0. Avanishing kO/T in zero magnetic field indicates a fully gapped superconductor (no

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://files01.core.ac.uk/download/pdf/197459811.pdf
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://arxiv.org/abs/1605.01908
https://files01.core.ac.uk/download/pdf/197459811.pdf
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://sciencedata.urfu.ru/portal/en/publications/specific-heat-of-fese-two-gaps-with-different-anisotropy-in-superconducting-state(908c976f-bbbe-41f9-ad9f-dc0263a1aa00)/export.html
https://www.researchgate.net/publication/314281837_Superconducting_gap_structure_of_FeSe
https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

nodes). The response of KO/T to an applied magnetic field reveals further details about the gap
structure.

Key Findings: Thermal conductivity measurements on FeSe have shown a vanishingly small
residual linear term at T=0 in a zero magnetic field, which provides strong evidence for a
nodeless superconducting gap.[7][8][9] The application of a magnetic field induces a
characteristic two-step increase in KO/T.[8][10] This behavior is a classic signature of a two-
band superconductor with one gap being significantly smaller than the other.[7][8] It is
estimated that the minimum value of the gap is an order of magnitude smaller than the
maximum value.[7][10]

Quantitative Data from Thermal Conductivity Measurements:

Study Reference Key Observation Gap Relationship Conclusion
) Vanishing kO/T at B=0; Nodeless gap with
Bourgeois-Hope et al. ] )
Two-step increase A min=0.1*A_max strong two-band
(2016)[7][10] )
with B character

ARPES is a powerful surface-sensitive technique that directly measures the electronic band
structure and the momentum dependence of the superconducting gap. It is crucial for
understanding the multi-band nature of Fe-based superconductors.

Experimental Protocol: A beam of high-energy photons is directed onto the surface of an FeSe
crystal, causing the emission of photoelectrons. The kinetic energy and emission angle of these
electrons are measured, which allows for the reconstruction of the electronic band structure
and the Fermi surface. By performing these measurements below Tc, the opening of the
superconducting gap can be directly observed and its size can be determined at different points
on the Fermi surface.

Key Findings: ARPES studies on FeSe have revealed a complex Fermi surface consisting of
both hole and electron pockets.[11] The superconducting gap is found to be highly anisotropic
in momentum space.[11] While some early studies were debated, more recent high-resolution
measurements have provided evidence consistent with multiple, nodeless gaps on different
Fermi surface sheets.[12][13] The gap values are observed to be different for different bands,
directly supporting the two-gap picture.[12]
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Quantitative Data from ARPES Measurements:

Study Fermi Surface Key
Gap 1 (meV) Gap 2 (meV) .
Reference Pockets Observation
Two overlapping Moderately
Zhang et al.[12] electron pockets ~10 (on 1) ~13 (on 82) anisotropic,
(81, 62) nodeless gap
Significant
Rhodes et al. All Fermi anisotropy in all
(2018)[11] surfaces ) ) momentum
directions

STM and STS are surface probes that can measure the local density of states (LDOS) with
atomic resolution. STS is particularly well-suited for measuring the superconducting gap.

Experimental Protocol: A sharp metallic tip is brought very close to the surface of an FeSe
crystal. By applying a bias voltage between the tip and the sample, electrons can tunnel across
the vacuum gap. The differential conductance (dl/dV) is measured as a function of the bias
voltage, which is proportional to the local density of states. Below Tc, the opening of the
superconducting gap is observed as a region of suppressed conductance around the Fermi
energy, flanked by coherence peaks.

Key Findings: STM/STS measurements on FeSe have consistently revealed "U"-shaped
tunneling spectra, indicative of a nodeless superconducting gap.[1][5] Furthermore, these
studies often identify features that are best explained by a two-gap model.[5] For instance, in
FeSe0.3Te0.7 thin films, two distinct superconducting gaps of approximately 5 meV and 1.78
meV have been observed in different crystalline orientations.[14] In sulfur-substituted FeSel-
xSx, two distinct pairing states are observed, divided by the nematic end point.[15]

Quantitative Data from STM/STS Measurements:
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Study

Sample Gap 1 (meV) Gap 2 (meV) Observation
Reference

) ) "U"-shaped gap
Jiao et al. (2017) FeSe single ] )
- - compatible with

[1] crystal
two-band model
FeSe0.3Te0.7 Two distinct gaps
Chen et al.[14] ) ~5.2 ~1.78
film observed
] Two distinct
Hanaguri et al. B
FeSel-xSx - - pairing states
(2018)[15]
observed

Measurements of the London penetration depth (A), which describes how far a magnetic field
can penetrate into a superconductor, provide information about the superfluid density. The
temperature dependence of the superfluid density is sensitive to the structure of the
superconducting gap.

Experimental Protocol: The magnetic penetration depth is measured as a function of
temperature using techniques such as the tunnel diode resonator. The superfluid density (ps «
1/A?) is then calculated. The temperature dependence of ps is compared with theoretical
models for different gap structures. For a two-gap superconductor, the superfluid density is the
sum of contributions from both bands.

Key Findings: The temperature dependence of the superfluid density in FeSe cannot be
described by a single-gap BCS model.[4] However, a two-band model with s-wave-like gaps
provides a good description of the experimental data.[4] This further corroborates the evidence
for two-gap superconductivity from other techniques.

Comparative Summary of Superconducting Gaps in
FeSe

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/publication/314281837_Superconducting_gap_structure_of_FeSe
https://www.arxiv.org/pdf/1305.3749
https://pubmed.ncbi.nlm.nih.gov/29806028/
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Key Features Supporting

Experimental Technique Typical Gap Values (meV)
Two-Gap Model
- Excellent fit of Cel(T) to two-
Specific Heat A 1=17,A 2=0.75[3][4] o
gap models; kink in y(H).[2]
o ) Nodeless gap; classic two-step
Thermal Conductivity A _min/A_max = 0.1[7][10] )
field dependence of KO/T.[8]
Direct observation of different
ARPES A 1=10,A 2=13[12] gap sizes on different Fermi
surfaces.
A 1=52 A 2=178(in Observation of multiple gap
STM/STS _ _
FeSeTe)[14] features in tunneling spectra.
Temperature dependence of
Penetration Depth - superfluid density fits a two-

band model.[4]

Alternative Models and Considerations

While the two-gap model is widely supported, some theoretical models have proposed
alternative scenarios, such as a single, highly anisotropic gap with deep minima.[1] There has
also been debate about the presence or absence of nodes in the superconducting gap, with
some early studies suggesting nodal behavior.[3] However, the bulk of the evidence from
thermodynamic probes like specific heat and thermal conductivity strongly points towards a
nodeless, two-gap structure.[1][7][8][9] It is also worth noting that in S-substituted FeSe, two
distinct superconducting states, both with broken time-reversal symmetry, have been identified,
adding another layer of complexity to the pairing mechanism in this family of materials.[16]

Visualizations
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Caption: Workflow for validating two-gap superconductivity in FeSe.
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Caption: Logical flow of evidence for two-gap superconductivity in FeSe.

Conclusion

The convergence of results from a variety of independent and complementary experimental
techniques provides compelling validation for the existence of two-gap superconductivity in
FeSe crystals. Thermodynamic bulk probes, such as specific heat and thermal conductivity,
and momentum- or position-resolved spectroscopic probes, like ARPES and STM/STS, all
point towards a scenario with at least two distinct, nodeless superconducting gaps. This multi-
gap nature is a crucial aspect of the electronic properties of FeSe and is essential for
developing a comprehensive theoretical understanding of the pairing mechanism in this
fascinating superconductor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b075170?utm_src=pdf-body-img
https://www.benchchem.com/product/b075170?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. Two-gap features revealed by specific heat measurements in FeSe | Semantic Scholar
[semanticscholar.org]

o 3. filesOl.core.ac.uk [filesOl.core.ac.uk]
o 4. researchgate.net [researchgate.net]
e 5.[1605.01908] Superconducting gap structure of FeSe [arxiv.org]

e 6. Specific heat of FeSe: Two gaps with different anisotropy in superconducting state »
Research Explorer [sciencedata.urfu.ru]

e 7. physique.usherbrooke.ca [physique.usherbrooke.ca]

¢ 8. Thermal Conductivity of the Iron-Based Superconductor FeSe: Nodeless Gap with a
Strong Two-Band Character - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

e 10. [PDF] Thermal Conductivity of the Iron-Based Superconductor FeSe: Nodeless Gap with
a Strong Two-Band Character. | Semantic Scholar [semanticscholar.org]

e 11.[1802.08668] 3D superconducting gap in FeSe from ARPES [arxiv.org]
e 12. arxiv.org [arxiv.org]

e 13. jzhao.fudan.edu.cn [jzhao.fudan.edu.cn]

e 14 arxiv.org [arxiv.org]

e 15. Two distinct superconducting pairing states divided by the nematic end point in FeSel- x
S x - PubMed [pubmed.ncbi.nim.nih.gov]

e 16. Two superconducting states with broken time-reversal symmetry in FeSel-xSx - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comparative Guide to the Validation of Two-Gap
Superconductivity in FeSe Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075170#validation-of-two-gap-superconductivity-in-
fese-crystals]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/publication/314281837_Superconducting_gap_structure_of_FeSe
https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://www.semanticscholar.org/paper/Two-gap-features-revealed-by-specific-heat-in-FeSe-Chen-Sun/0455ca1dd24b8ba3ac5c0f5399347e6a3daefe72
https://files01.core.ac.uk/download/pdf/197459811.pdf
https://www.researchgate.net/publication/320680911_Specific_heat_of_FeSe_Two_gaps_with_different_anisotropy_in_superconducting_state
https://arxiv.org/abs/1605.01908
https://sciencedata.urfu.ru/portal/en/publications/specific-heat-of-fese-two-gaps-with-different-anisotropy-in-superconducting-state(908c976f-bbbe-41f9-ad9f-dc0263a1aa00)/export.html
https://sciencedata.urfu.ru/portal/en/publications/specific-heat-of-fese-two-gaps-with-different-anisotropy-in-superconducting-state(908c976f-bbbe-41f9-ad9f-dc0263a1aa00)/export.html
https://www.physique.usherbrooke.ca/taillefer/Publications/2016/PhysRevLett.117.097003.pdf
https://pubmed.ncbi.nlm.nih.gov/27610878/
https://pubmed.ncbi.nlm.nih.gov/27610878/
https://www.researchgate.net/publication/307088061_Thermal_Conductivity_of_the_Iron-Based_Superconductor_FeSe_Nodeless_Gap_with_Strong_Two-Band_Character
https://www.semanticscholar.org/paper/Thermal-Conductivity-of-the-Iron-Based-FeSe%3A-Gap-a-Bourgeois-Hope-Chi/478520b45a75235f79a9b9ba6024ea7e72ebf27c
https://www.semanticscholar.org/paper/Thermal-Conductivity-of-the-Iron-Based-FeSe%3A-Gap-a-Bourgeois-Hope-Chi/478520b45a75235f79a9b9ba6024ea7e72ebf27c
https://arxiv.org/abs/1802.08668
https://arxiv.org/pdf/1512.06322
http://jzhao.fudan.edu.cn/pdfs/Unusual%20Band%20Splitting%20and%20Superconducting%20Gap%20Evolution%20with%20Sulfur%20Substitution%20in%20FeSe.pdf
https://www.arxiv.org/pdf/1305.3749
https://pubmed.ncbi.nlm.nih.gov/29806028/
https://pubmed.ncbi.nlm.nih.gov/29806028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10214191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10214191/
https://www.benchchem.com/product/b075170#validation-of-two-gap-superconductivity-in-fese-crystals
https://www.benchchem.com/product/b075170#validation-of-two-gap-superconductivity-in-fese-crystals
https://www.benchchem.com/product/b075170#validation-of-two-gap-superconductivity-in-fese-crystals
https://www.benchchem.com/product/b075170#validation-of-two-gap-superconductivity-in-fese-crystals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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